2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C20H18N4O4S/c1-28-14-5-2-6-15-19(14)22-20(29-15)24(11-13-4-3-9-21-10-13)18(27)12-23-16(25)7-8-17(23)26/h2-6,9-10H,7-8,11-12H2,1H3
• InChI Key: KZPNKPAZQJHHMC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)CN4C(=O)CCC4=O
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol
• CAS No.: 895005-78-4

Description

This compound is a hybrid molecule that integrates the chemical fragments of well-known antiepileptic drugs such as ethosuximide, levetiracetam, and lacosamide. It has been studied for its potent anticonvulsant properties.

Synthesis Analysis

The synthesis of this compound involves an optimized coupling reaction yielding several hybrid compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include an optimized coupling reaction. More detailed information about the chemical reactions involved in its synthesis might be available in specialized chemical literature or databases.

Scientific Research Applications

Anticancer Potential

Research has shown that derivatives of this compound exhibit promising anticancer properties. In a study, compounds with similar structural features demonstrated appreciable cancer cell growth inhibition against a range of cancer cell lines, including HOP-92, NCI-H226, and others (Al-Sanea et al., 2020).

Synthesis and Bioactivity

The synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, which are structurally related to the compound , has been explored. These compounds have been found to possess anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).

Insecticidal Applications

Innovative heterocycles incorporating a thiadiazole moiety, related to the compound, have been synthesized and evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antiproliferative Activity

Compounds structurally similar to 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide have been synthesized and shown to have antiproliferative activity against various cancer cell lines, including liver carcinoma and breast cancer (Alqahtani & Bayazeed, 2020).

Src Kinase Inhibitory and Anticancer Activities

N-benzyl substituted acetamide derivatives containing thiazole, which are related to the compound , have been synthesized and evaluated for their Src kinase inhibitory activities and anticancer properties (Fallah-Tafti et al., 2011).

Mechanism of Action

Target of Action

It’s known that similar compounds can interact with biomolecules containing azide groups .

Mode of Action

The compound can react with biomolecules containing azide groups via a copper-catalyzed Click Chemistry reaction . This interaction allows the compound to bind to its targets and exert its effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . .

Future Directions

The promising in vivo activity profile and drug-like properties of this compound make it an interesting candidate for further preclinical development. Future research could focus on detailed pharmacokinetic studies, toxicity evaluations, and eventually clinical trials.